Cas no 1707399-84-5 (1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-4-carboxylic acid)

• Product Name: 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-4-carboxylic acid
• CAS No: 1707399-84-5
• MF: C₁₆H₂₁N₃O₂
• MW: 287.356843709946
• CID: 5152111
• Update Time: 2025-10-31

1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-4-carboxylic acid
• 4-Piperidinecarboxylic acid, 1-(2,6-dicyclopropyl-4-pyrimidinyl)-

• Inchi： 1S/C16H21N3O2/c20-16(21)12-5-7-19(8-6-12)14-9-13(10-1-2-10)17-15(18-14)11-3-4-11/h9-12H,1-8H2,(H,20,21)
• InChI Key： DNPUKAPGLMEMIB-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C3CC3)N=C(C3CC3)N=2)CCC(C(O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-4-carboxylic acid

Introduction to 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-4-carboxylic acid (CAS No. 1707399-84-5)

1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-4-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1707399-84-5, belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological properties. The presence of both dicyclopropyl and pyrimidine moieties in its structure imparts distinct electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-4-carboxylic acid consists of a pyrimidine ring substituted at the 4-position with a piperidine carboxylic acid moiety, further modified by two cyclopropyl groups at the 2 and 6 positions. This configuration creates a molecule with high structural complexity, which can be exploited to interact with biological targets in novel ways. The dicyclopropyl groups introduce rigidity to the molecule, potentially enhancing binding affinity to protein receptors, while the pyrimidine and piperidine components provide hydrogen bonding capabilities and electronic characteristics that are favorable for drug-like properties.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The compound 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-4-carboxylic acid has been investigated for its potential as a lead compound in this context. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, its structural motif is reminiscent of molecules that have shown promise in disrupting protein-protein interactions critical for cancer progression.

The synthesis of 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-4-carboxylic acid presents unique challenges due to the complexity of its framework. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and multi-step organic transformations, have been employed to construct the desired structure with high yield and purity. These synthetic strategies not only highlight the expertise required in medicinal chemistry but also underscore the importance of innovative approaches in accessing complex bioactive molecules.

One of the most compelling aspects of 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-4-carboxylic acid is its potential for structural diversity through derivatization. By modifying functional groups or introducing additional substituents, chemists can generate a library of analogs with tailored biological activities. This flexibility makes it an attractive scaffold for structure-based drug design (SBDD) approaches. Computational modeling techniques have been utilized to predict how different derivatives might interact with biological targets, providing insights into optimal modifications for enhanced potency and selectivity.

Recent advancements in high-throughput screening (HTS) technologies have enabled researchers to rapidly evaluate large collections of compounds for biological activity. 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-4-carboxylic acid has been incorporated into such screens to assess its efficacy against various disease-relevant targets. Initial results indicate promising activity profiles that warrant further investigation. These findings align with broader trends in drug discovery where computational tools and automated experimentation are accelerating the identification of novel therapeutic agents.

The pharmacokinetic properties of 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-4-carboxylic acid are also of great interest. Understanding how a molecule behaves in vivo is crucial for determining its suitability as a drug candidate. Studies have begun to explore its solubility, metabolic stability, and distribution patterns in animal models. These data are essential for optimizing formulations and dosing regimens to maximize therapeutic benefit while minimizing adverse effects.

From a regulatory perspective, the development of new pharmaceuticals requires rigorous evaluation to ensure safety and efficacy before human use. The synthesis and characterization of 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-4-carboxylic acid must adhere to stringent guidelines set forth by agencies such as the FDA and EMA. This includes detailed documentation of synthetic routes, purity assessments, and preclinical toxicology studies. Compliance with these standards is essential for advancing this compound toward clinical trials.

The interdisciplinary nature of pharmaceutical research highlights the collaboration between chemists, biologists, pharmacologists, and clinicians. Each discipline contributes unique expertise to unraveling the potential of 1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-4-carboxylic acid as a therapeutic agent. For example, chemists focus on optimizing synthetic pathways while biologists investigate molecular mechanisms of action through cell-based assays and animal models.

In conclusion,1-(2,6-Dicyclopropyl-pyrimidin-4-yl)-piperidine-4-carboxylic acid (CAS No. 1707399-84-5) represents an intriguing compound with significant promise in pharmaceutical applications. Its unique structural features make it a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new biological functions and synthetic strategies emerge, this molecule is poised to play an important role in developing next-generation therapeutics.